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Compound of Interest

Compound Name: Guaiacin

Cat. No.: B150186

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment
and regulatory compliance. This document provides a comprehensive guide to the proper
disposal procedures for Guaiacin (CAS No. 36531-08-5), a lignan found in various plant
species.[1][2][3]

Safety and Hazard Information

A crucial first step in determining the appropriate disposal method for any chemical is to consult
its Safety Data Sheet (SDS). For Guaiacin, the available SDS indicates that it is not classified
as a hazardous substance or mixture.[4] However, the absence of a hazardous classification
does not permit indiscriminate disposal. All laboratory chemicals should be handled with care
by trained personnel.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water, removing contact lenses if present.
Seek medical attention.[4]

o Skin Contact: Wash skin thoroughly with soap and water. Remove contaminated clothing.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[4]
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 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek medical
attention.[4]

Quantitative Data for Guaiacin

The following table summarizes key quantitative data for Guaiacin, providing essential
information for its handling and storage.

Property Value

CAS Number 36531-08-5

Molecular Formula C20H2404

Molecular Weight 328.40 g/mol

Melting Point 204-206°C

Boiling Point 484.5 £ 45.0 °C at 760 mmHg
Flash Point 246.8 £ 28.7 °C

Water Solubility 0.9835 mg/L @ 25 °C (estimated)
LogP (Octanol-Water Partition Coefficient) 4.06-4.5

Appearance Solid

Sources:[1][4][5]

Step-by-Step Disposal Protocol

While Guaiacin is not classified as hazardous, it is imperative to follow institutional and local
regulations for chemical waste disposal. The following protocol outlines the recommended
step-by-step procedure.

o Consult Institutional Guidelines: Before proceeding, always consult your institution's
Environmental Health and Safety (EHS) department for their specific protocols on non-
hazardous chemical waste disposal.
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e Segregation: Do not mix Guaiacin waste with other waste streams. It should be collected in
a designated, separate container to avoid any potential unknown reactions.

» Containerization: Use a chemically compatible, non-reactive container with a secure, tight-
fitting lid. The container should be in good condition and free from any external
contamination.

o Labeling: Clearly label the waste container with "Waste Guaiacin" and include the
approximate quantity. Ensure the label is legible and securely attached to the container.

o Storage: Store the sealed waste container in a designated and controlled laboratory area,
away from general laboratory traffic.

o Waste Pickup: Arrange for the disposal of the waste through your institution's established
chemical waste management program. Do not dispose of Guaiacin in the regular trash or
down the sanitary sewer unless explicitly approved by your EHS department and local
regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Guaiacin, from
waste generation to final disposal.
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Caption: Logical workflow for the proper disposal of Guaiacin.

Experimental Protocols
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There are no specific experimental protocols required for the disposal of Guaiacin. The
process is primarily administrative and logistical, involving proper containment, labeling, and
coordination with your institution's waste management services. In-laboratory treatment of
chemical waste is not recommended for Guaiacin and should only be performed by trained
professionals following validated procedures for other hazardous materials.

By adhering to these procedures, you can ensure the safe and compliant disposal of Guaiacin,
contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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